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Compound of Interest

Compound Name: 4-Bromofuran-2-carbonyl chloride

Cat. No.: B1626839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for handling 4-Bromofuran-2-
carbonyl chloride (or its close structural isomer 5-Bromo-furan-2-carbonyl chloride, CAS No.

26726-16-9) in a laboratory setting. Adherence to these procedures is essential for ensuring

personal safety and minimizing environmental impact.

Hazard Identification and Classification
4-Bromofuran-2-carbonyl chloride is a hazardous chemical requiring careful handling. Based

on available safety data, it is classified as follows:

Hazard Class GHS Hazard Statement

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage.

Serious Eye Damage/Irritation H319: Causes serious eye irritation.

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation.

Signal Word: Danger

Hazard Pictograms:
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GHS05: Corrosion

GHS07: Exclamation mark

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Bromofuran-2-carbonyl chloride to

minimize exposure and ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1626839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield should

be worn over the goggles,

especially when there is a risk

of splashing or a highly

exothermic reaction.[1][2][3]

Hand Protection Chemical-Resistant Gloves

Use gloves made of nitrile or

butyl rubber.[3][4] Always

inspect gloves for integrity

before use and change them

immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat (e.g.,

Nomex®) should be worn and

fully buttoned to cover as

much skin as possible.[1]

Respiratory Protection Respirator

Work should be conducted in a

certified chemical fume hood. If

engineering controls are not

sufficient, a respirator may be

necessary. Respirator use

requires a formal program

including fit testing and

training.[1][2]

Footwear Closed-toe Shoes
Shoes that cover the entire

foot are required.[1]

Operational Plan: Step-by-Step Handling Procedure
This workflow ensures a systematic and safe approach to handling 4-Bromofuran-2-carbonyl
chloride from preparation to disposal.
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Figure 1. Workflow for safely handling 4-Bromofuran-2-carbonyl chloride.
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Experimental Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required personal protective equipment (PPE).

Ensure a certified chemical fume hood is operational and the work area is clean and

uncluttered. Prepare all necessary equipment and reagents.

Handling:

Conduct all manipulations of 4-Bromofuran-2-carbonyl chloride inside the fume hood.

Carefully weigh or measure the required amount of the chemical. Avoid creating dust or

aerosols.[5]

Add the reagent to the reaction vessel slowly and in a controlled manner.

Monitor the reaction for any signs of uncontrolled exotherm.

After the reaction is complete, quench any remaining reactive material according to your

specific protocol.

Cleanup and Disposal:

Decontaminate all glassware and equipment that came into contact with the chemical.

Segregate waste into appropriate, labeled containers for hazardous waste. This includes

any contaminated PPE.

Dispose of the chemical waste through your institution's hazardous waste management

program.[6] Do not pour down the drain.[6]

Remove PPE in the designated area, avoiding cross-contamination.

Wash hands and any exposed skin thoroughly after completing the work.[7]
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure compliance with

regulations.

Waste Stream Disposal Container Disposal Procedure

Unused/Excess Chemical
Labeled Hazardous Waste

Container

Dispose of as hazardous

waste through your institution's

environmental health and

safety office.[6]

Contaminated Labware (e.g.,

pipette tips, wipes)

Labeled Solid Hazardous

Waste Container

Place in a designated, sealed

container for solid hazardous

waste.

Contaminated Glassware N/A

Decontaminate with an

appropriate solvent or

quenching agent before

cleaning.

Contaminated PPE (gloves,

etc.)

Labeled Solid Hazardous

Waste Container

Dispose of as solid hazardous

waste.

Emergency Procedures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water for at least 15 minutes.[6] Seek immediate medical attention.

In case of eye contact: Rinse cautiously with water for several minutes.[6] Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[5][8] If

feeling unwell, call a poison center or doctor.[5]

If swallowed: Rinse mouth. Do NOT induce vomiting.[6] Seek immediate medical attention.[6]

In case of a spill: Evacuate the area. Use appropriate absorbent material for cleanup, and

dispose of it as hazardous waste. Ensure adequate ventilation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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